![molecular formula C12H11N3 B043393 2-Amino-3-methyl-9H-pyrido[2,3-b]indole CAS No. 68006-83-7](/img/structure/B43393.png)
2-Amino-3-methyl-9H-pyrido[2,3-b]indole
Overview
Description
2-Amino-3-methyl-9H-pyrido[2,3-b]indole, also known as MeAalphaC, is a mutagenic and carcinogenic heterocyclic amine . It is formed as a pyrolysis product during cooking of food and combustion of tobacco .
Synthesis Analysis
MeAalphaC can be formed by pyrolyses of either tryptophan or proteins of animal or vegetable origin . It is activated to mutagenic metabolites by cytochrome P450-mediated N-oxidation to the corresponding N2-OH derivatives .Molecular Structure Analysis
The molecular formula of MeAalphaC is C12H11N3 . The InChI key is IVLCGFRPPGNALI-UHFFFAOYSA-N .Chemical Reactions Analysis
MeAalphaC undergoes bioactivation to form electrophilic N-oxidized metabolites . These metabolites react with DNA to form adducts, which can lead to mutations .Physical And Chemical Properties Analysis
The molecular weight of MeAalphaC is 183.21 g/mol . More detailed physical and chemical properties can be found in databases like PubChem .Scientific Research Applications
- Researchers investigate its role in DNA damage and its potential contribution to cancer development, particularly liver and digestive tract cancers .
Mutagenicity and Carcinogenicity Studies
Metabolism and Bioactivation
Formation Mechanisms
Mechanism of Action
Target of Action
The primary target of 2-Amino-3-methyl-9H-pyrido[2,3-b]indole, also known as MeAαC, is DNA . This compound interacts with DNA, leading to the formation of adducts .
Mode of Action
MeAαC undergoes bioactivation to form electrophilic N-oxidized metabolites . These metabolites react with DNA to form adducts . The formation of these adducts can lead to mutations .
Biochemical Pathways
MeAαC is a mutagenic and carcinogenic heterocyclic amine formed during ordinary cooking . It can be formed by pyrolysis of either tryptophan or proteins of animal or vegetable origin . Inside the body, MeAαC is metabolized to intermediates that react with DNA .
Pharmacokinetics
It is known that meaαc is metabolized in the body to form intermediates that can react with dna . The bioavailability of MeAαC is likely influenced by factors such as the extent of its metabolism and the efficiency of its absorption from the digestive tract.
Result of Action
The interaction of MeAαC with DNA results in the formation of adducts . These adducts can cause mutations, which may lead to the development of cancer . MeAαC is considered a potential human carcinogen and may contribute to liver or digestive tract cancers .
Action Environment
Environmental factors such as the temperature and method of cooking can influence the formation of MeAαC . For example, higher temperatures and certain methods of cooking (like grilling or frying) can lead to increased formation of MeAαC . Additionally, the presence of other compounds in the environment, such as those found in tobacco smoke, can also influence the action, efficacy, and stability of MeAαC .
Safety and Hazards
properties
IUPAC Name |
3-methyl-9H-pyrido[2,3-b]indol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3/c1-7-6-9-8-4-2-3-5-10(8)14-12(9)15-11(7)13/h2-6H,1H3,(H3,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVLCGFRPPGNALI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(NC3=CC=CC=C32)N=C1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5043766 |
Source
|
| Record name | MeA-alpha-C | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5043766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methyl-9H-pyrido[2,3-b]indole | |
CAS RN |
68006-83-7 |
Source
|
| Record name | 2-Amino-3-methyl-9H-pyrido[2,3-b]indole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=68006-83-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-3-methyl-9H-pyrido(2,3-b)indole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068006837 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | MeA-alpha-C | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5043766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-AMINO-3-METHYL-9H-PYRIDO(2,3-B)INDOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/20AI638WCJ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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